Cas no 131895-07-3 (1-(4-Bromophenyl)-3-methylbutan-1-one)

• Product Name: 1-(4-Bromophenyl)-3-methylbutan-1-one
• CAS No: 131895-07-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4583875
• PubChem ID: 13391939
• Update Time: 2025-06-08

1-(4-Bromophenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-methylbutan-1-one
• 4'-bromoisovalerophenone
• beta-Methyl-4'-bromobutyrophenone
• 1-(4-Bromo-phenyl)-3-methyl-butan-1-one
• SCHEMBL4770340
• CS-0209572
• BS-30647
• 131895-07-3
• 1-(4-Bromophenyl)-3-methylbutan-1-one

• Inchi： 1S/C11H13BrO/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： XNZHSJUQYSQITA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromophenyl)-3-methylbutan-1-one

Comprehensive Overview of 1-(4-Bromophenyl)-3-methylbutan-1-one (CAS No. 131895-07-3): Properties, Applications, and Industry Insights

1-(4-Bromophenyl)-3-methylbutan-1-one (CAS No. 131895-07-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for brominated aromatic ketones, this compound has garnered significant attention due to its unique molecular structure, featuring a 4-bromophenyl group coupled with a 3-methylbutanone backbone. Its CAS number 131895-07-3 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for synthetic pathways.

In recent years, the compound has been extensively studied for its role in cross-coupling reactions, a hotspot in modern organic chemistry. The presence of the bromine substituent enhances its reactivity in palladium-catalyzed transformations, making it a valuable building block for drug discovery and material science. Users frequently search for terms like "synthesis of 1-(4-Bromophenyl)-3-methylbutan-1-one" or "CAS 131895-07-3 suppliers," reflecting its commercial and academic relevance. Additionally, its stability under ambient conditions aligns with the industry's push for sustainable chemical processes.

The compound's physicochemical properties, including a molecular weight of 241.13 g/mol and a characteristic melting point range, make it suitable for precise formulations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in research forums. Notably, its low toxicity profile (as per available data) positions it favorably compared to other halogenated analogs, addressing safety concerns in laboratory handling.

Emerging trends highlight its potential in photovoltaic materials and OLED technology, where brominated compounds contribute to electron transport layers. Searches for "131895-07-3 applications in electronics" have surged, underscoring interdisciplinary interest. Furthermore, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with global sustainability goals, a recurring theme in academic publications and patent filings.

From a commercial standpoint, 1-(4-Bromophenyl)-3-methylbutan-1-one is supplied by leading chemical distributors in grades ranging from technical to ultra-pure (>98%). Pricing trends and "bulk purchase options" are frequently discussed in industry reports, reflecting its economic viability. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another critical area, with suppliers often providing certificates of analysis (CoA) to ensure adherence to standards.

In conclusion, CAS No. 131895-07-3 exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures its continued relevance. As research progresses, queries like "derivatives of 1-(4-Bromophenyl)-3-methylbutan-1-one" and "scalable synthesis methods" are likely to dominate scholarly and industrial discourse, further solidifying its importance in the specialty chemicals sector.